N-(2,5-dimethylphenyl)-N-ethyl-2H-pyrazolo[3,4-b]pyridine-3-sulfonamide

• IUPAC Name: N-(2,5-dimethylphenyl)-N-ethyl-2H-pyrazolo[3,4-b]pyridine-3-sulfonamide
• InChI: InChI=1S/C16H18N4O2S/c1-4-20(14-10-11(2)7-8-12(14)3)23(21,22)16-13-6-5-9-17-15(13)18-19-16/h5-10H,4H2,1-3H3,(H,17,18,19)
• InChI Key: MEZUUKVAPJDQBC-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=C(C=CC(=C1)C)C)S(=O)(=O)C2=C3C=CC=NC3=NN2
• Molecular Formula: C16H18N4O2S
• Molecular Weight: 330.4 g/mol

Description

N-(2,5-dimethylphenyl)-N-ethyl-2H-pyrazolo[3,4-b]pyridine-3-sulfonamide is a complex organic compound that belongs to the class of sulfonamides. Sulfonamides are known for their diverse biological activities and are widely used in medicinal chemistry. This compound features a pyrazolo[3,4-b]pyridine core, which is a heterocyclic structure, and is substituted with a 2,5-dimethylphenyl group and an ethyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,5-dimethylphenyl)-N-ethyl-2H-pyrazolo[3,4-b]pyridine-3-sulfonamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Pyrazolo[3,4-b]pyridine Core: This can be achieved through a cyclization reaction involving a suitable precursor, such as a hydrazine derivative and a pyridine carboxylic acid.

Introduction of the Sulfonamide Group: This step involves the reaction of the pyrazolo[3,4-b]pyridine core with a sulfonyl chloride derivative in the presence of a base, such as triethylamine, to form the sulfonamide linkage.

Substitution with 2,5-Dimethylphenyl and Ethyl Groups:

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to improve yield and reduce costs. This can include the use of more efficient catalysts, solvents, and reaction conditions. Additionally, continuous flow chemistry techniques may be employed to scale up the production process.

Chemical Reactions Analysis

Types of Reactions

N-(2,5-dimethylphenyl)-N-ethyl-2H-pyrazolo[3,4-b]pyridine-3-sulfonamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfonamide group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Nucleophiles such as amines, thiols, and halides.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfone derivatives, while reduction may produce amine derivatives.

Scientific Research Applications

N-(2,5-dimethylphenyl)-N-ethyl-2H-pyrazolo[3,4-b]pyridine-3-sulfonamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential therapeutic agent for various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(2,5-dimethylphenyl)-N-ethyl-2H-pyrazolo[3,4-b]pyridine-3-sulfonamide involves its interaction with specific molecular targets. The sulfonamide group can act as a competitive inhibitor of enzymes that require p-aminobenzoic acid, thereby disrupting essential metabolic pathways in microorganisms. Additionally, the pyrazolo[3,4-b]pyridine core may interact with various receptors and enzymes, modulating their activity and leading to therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

• N-(2,5-dimethylphenyl)-N-methyl-2H-pyrazolo[3,4-b]pyridine-3-sulfonamide
• N-(2,5-dimethylphenyl)-N-propyl-2H-pyrazolo[3,4-b]pyridine-3-sulfonamide
• N-(2,5-dimethylphenyl)-N-butyl-2H-pyrazolo[3,4-b]pyridine-3-sulfonamide

Uniqueness

N-(2,5-dimethylphenyl)-N-ethyl-2H-pyrazolo[3,4-b]pyridine-3-sulfonamide is unique due to its specific substitution pattern, which can influence its biological activity and chemical reactivity. The presence of the ethyl group, in particular, may enhance its lipophilicity and ability to interact with hydrophobic pockets in target proteins, potentially leading to improved therapeutic properties.